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Clinical Trial History

Letaxaban (also known as TAK-442) was evaluated in Phase 2 clinical trials for the following conditions [1]

[2] [3]:

Acute Coronary Syndrome (ACS): Trials were conducted in numerous countries, including the
United States, Argentina, Belgium, Brazil, and several European nations, with a start date recorded

as March 2008 [1].
Venous Thromboembolism (VTE): A Phase 2 trial for the prevention of VTE was also completed [2].

The available information indicates that the drug's development did not progress beyond this stage and was

ultimately halted [3] [4].

Mechanism of Action & Experimental Insights

Letaxaban is an orally active drug designed to have a dual anticoagulant and anti-inflammatory effect [5].

Signaling Pathway and Mechanism

The diagram below illustrates its dual mechanism of action.
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Letaxaban works by directly inhibiting Factor Xa, a key enzyme in the coagulation cascade. By inhibiting

FXa, it prevents the downstream formation of thrombin and, consequently, the development of a stable fibrin

clot [2] [5]. Additionally, research suggests it intervenes in the PAR1 signaling pathway, which is activated

by thrombin and contributes to inflammation. This secondary action is thought to provide anti-inflammatory

benefits [5].

Key Experimental Data and Protocols

In vitro and in vivo studies provided the quantitative basis for its efficacy [3]:
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Experiment System Key Outcome (IC₅₀)

In vitro FXa Inhibition Platelet-poor human plasma 53 nM [3]

In vitro FXa Inhibition Platelet-poor rat plasma 32 nM [3]

In vitro Prothrombinase
Inhibition

Reconstituted human system (FXa,
calcium, washed platelets)

51 nM [3]

Ex vivo Thrombus
Model

Balloon-injured rat aorta Inhibited platelet-associated
thrombin generation (IC₅₀: 19 nM)

[3]

Research Implications and Context

The investigation of Letaxaban was part of a broader effort to develop a new generation of anticoagulants

that could overcome the limitations of older drugs like warfarin, which require frequent monitoring and have

multiple food and drug interactions [6]. Although Letaxaban itself was not successful, research into Factor

Xa inhibitors has been highly fruitful, leading to approved drugs like Apixaban and Rivaroxaban [7] [6]

[8].

Researchers studying Letaxaban's trial data and structure can gain valuable insights into the structure-

activity relationships and safety profiles that influence the success or failure of investigational

anticoagulants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://www.probes-drugs.org/compound/PD058754/
https://pubmed.ncbi.nlm.nih.gov/23876036/
https://www.medchemexpress.com/letaxaban.html?srsltid=AfmBOorJT7fShmTNsm9H78Ybz-hbAE_zGdFKU-CAHxnt3NPP6XhObUyN
https://pmc.ncbi.nlm.nih.gov/articles/PMC5703114/
https://www.ncbi.nlm.nih.gov/books/NBK507910/
https://go.drugbank.com/drugs/DB06605
https://www.smolecule.com/products/b548876#letaxaban-therapeutic-applications
https://www.smolecule.com/products/b548876#letaxaban-therapeutic-applications
https://www.smolecule.com/products/b548876#letaxaban-therapeutic-applications
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s548876?utm_src=pdf-bulk
https://www.smolecule.com/products/s548876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/products/s548876?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

